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Compound of Interest

Compound Name: Isooctyl laurate

CAS No.: 84713-06-4

Cat. No.: B1260132 Get Quote

Foreword: This document provides a comprehensive technical overview of Isooctyl laurate,

CAS number 84713-06-4. It is intended for researchers, scientists, and drug development

professionals who require a detailed understanding of this versatile ester's properties,

synthesis, mechanisms of action, and applications. The guide synthesizes current knowledge

with practical insights into its use in formulation science.

Compound Identification and Core Properties
Isooctyl laurate is the dodecanoate ester formed from the formal condensation of lauric acid

(a saturated fatty acid) and isooctyl alcohol (specifically, 6-methylheptan-1-ol).[1][2] Its

branched alkyl chain and medium-length fatty acid component bestow upon it unique

physicochemical properties that are highly desirable in cosmetic and pharmaceutical

formulations.

Synonyms: 6-Methylheptyl dodecanoate, 6-methylheptyl laurate, Dodecanoic acid, isooctyl

ester.[2][3][4]

Physicochemical Characteristics
The properties of Isooctyl laurate make it an effective emollient and texture enhancer. It is a

colorless to pale yellow liquid with a light, non-greasy feel, low volatility, and good stability

against oxidation.[3]
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Property Value Source(s)

CAS Number 84713-06-4 [1][2][3]

EC Number 283-798-5 [2]

Molecular Formula C20H40O2 [1][2][3]

Molecular Weight 312.53 g/mol [1][2]

Appearance Colorless to pale yellow liquid [3][5]

Solubility

Soluble in organic solvents

(alcohols, esters); Insoluble in

water

[3][5]

Density ~0.87 g/cm³ [5]

Melting Point ~ -30°C [5]

LogP (Octanol/Water) ~8.51 [4]

IUPAC Name 6-methylheptyl dodecanoate [2]

Synthesis and Manufacturing Process
The primary industrial synthesis of Isooctyl laurate is achieved through Fischer-Speier

esterification. This well-established reaction involves the acid-catalyzed condensation of a

carboxylic acid with an alcohol.[6][7]

Fischer Esterification Pathway
The reaction proceeds by treating lauric acid with isooctyl alcohol in the presence of a strong

acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[6][8] The reaction is an equilibrium

process; therefore, to drive it towards the product (the ester), water is continuously removed,

often through azeotropic distillation.[7][9]

Reaction: Lauric Acid (C12H24O2) + Isooctyl Alcohol (C8H18O) ⇌ Isooctyl Laurate
(C20H40O2) + Water (H2O)
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The choice of catalyst is critical. While strong mineral acids are effective, they can lead to

equipment corrosion and complex post-reaction neutralization steps.[9] Modern processes

increasingly favor solid acid catalysts (e.g., supported sulfonic acids, acidic resins like

Amberlyst-16) which simplify catalyst removal and minimize waste streams, making the

process more environmentally friendly.[6][9]

Generalized Synthesis Workflow
The following diagram illustrates a typical workflow for the synthesis of Isooctyl laurate using a

solid acid catalyst in a fixed-bed reactor, a method suitable for continuous industrial production.
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Caption: Industrial synthesis workflow for Isooctyl laurate.

Alternative Synthesis: Enzymatic Esterification
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Biocatalytic routes using lipases (e.g., from Rhizopus oryzae) are being explored as a green

alternative.[10][11] These reactions occur under milder conditions (e.g., 45°C), are highly

specific, and avoid harsh acidic environments.[10][11] However, challenges such as longer

reaction times and enzyme cost/stability currently limit their widespread industrial adoption

compared to traditional chemical synthesis.[12]

Mechanism of Action in Topical Formulations
Isooctyl laurate serves two primary functions in dermatological and pharmaceutical products:

as an emollient and as a skin penetration enhancer.

Emolliency and Sensory Profile
As an emollient, Isooctyl laurate imparts a soft, smooth, and non-greasy feel to the skin.[5][13]

Its mechanism is based on its ability to remain on the skin surface and in the upper layers of

the stratum corneum, filling in the spaces between corneocytes. This action smooths the skin's

texture and helps to reduce transepidermal water loss (TEWL), thereby enhancing skin

hydration.[14] Its branched structure is key to its light, silky sensory profile, making it a

preferred alternative to heavier, more occlusive oils or certain silicones.[14]

Skin Penetration Enhancement
A critical function in drug delivery is its role as a chemical penetration enhancer (CPE).[15][16]

CPEs reversibly decrease the barrier function of the stratum corneum, facilitating the transport

of active pharmaceutical ingredients (APIs) to deeper skin layers or into systemic circulation.

[15] Fatty acid esters like Isooctyl laurate are believed to work through two primary

mechanisms:

Disruption of Intercellular Lipids: The primary barrier of the skin resides in the highly ordered,

crystalline structure of the lipids (ceramides, cholesterol, fatty acids) in the stratum corneum.

The lipophilic nature of Isooctyl laurate allows it to intercalate into this lipid matrix,

disrupting the tight packing and increasing the fluidity of the lipid bilayers. This creates more

permeable pathways for the API to diffuse through.[15][17]

Enhanced Drug Solubilization: Isooctyl laurate can act as a solvent for the API within the

formulation and, more importantly, can increase the solubility of the API within the lipophilic

microenvironment of the stratum corneum. According to Fick's law of diffusion, increasing the
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solubility of a drug in the skin membrane (increasing the partition coefficient) can significantly

enhance its flux across the barrier.[17][18]
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Caption: Mechanism of Isooctyl laurate as a skin penetration enhancer.

Applications in Research and Development
The favorable properties of Isooctyl laurate have led to its widespread use across several

industries.

Cosmetics and Personal Care: It is a ubiquitous ingredient in skin care (lotions, creams), sun

care (as a solvent for UV filters), and color cosmetics.[5][13] In hair care, it acts as a

conditioning agent, improving combability and reducing buildup without weighing hair down.

[13][14]

Pharmaceutical Formulations: Its primary role is in topical and transdermal drug delivery

systems.[5] It serves as an emollient vehicle in creams and ointments and as a functional

excipient to enhance the delivery of APIs.[5][19]

Industrial Uses: It is also utilized in the synthesis of certain high molecular weight polymers

and as a component in specialized coatings where its stability and plasticizing properties are

beneficial.[3]
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Analytical Methodologies
For quality control, formulation analysis, and pharmacokinetic studies, a robust analytical

method is essential. Reverse-phase high-performance liquid chromatography (RP-HPLC) is a

common and reliable technique for the analysis of Isooctyl laurate.[4]

Standard RP-HPLC Protocol
This protocol provides a starting point for the analysis of Isooctyl laurate. Method optimization

will be required depending on the sample matrix.

Instrumentation: HPLC system with a UV or Mass Spectrometry (MS) detector.

Column: C18 reverse-phase column (e.g., Newcrom R1).[4]

Mobile Phase: A gradient of Acetonitrile (ACN) and water. Phosphoric acid can be used for

UV detection, while formic acid is preferred for MS compatibility to facilitate ionization.[4]

Flow Rate: Typically 1.0 mL/min for analytical scale.

Detection: Low wavelength UV (e.g., 205-215 nm) due to the lack of a strong chromophore,

or MS for higher sensitivity and specificity.

Sample Preparation: Dissolve the sample in a suitable organic solvent like ACN or

isopropanol.

Scalability: This method is scalable for preparative separation to isolate impurities or for use

in fast UPLC applications with smaller particle size columns.[4]

Safety and Regulatory Profile
Toxicological Summary
Isooctyl laurate is generally considered to have a low order of toxicity.

GHS Classification: Not classified as a hazardous substance according to GHS criteria

reported to the European Chemicals Agency (ECHA).[2]
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Skin and Eye Irritation: While comprehensive data is limited, similar long-chain alkyl esters

are considered safe for use in cosmetics when formulated to be non-irritating.[20][21]

Standard safety precautions, such as avoiding direct eye contact and using in a well-

ventilated area, are recommended.[3][22]

Other Endpoints: There is currently no data available to suggest that Isooctyl laurate is a

germ cell mutagen, carcinogen, or reproductive toxicant.[20]

Handling and Storage
For laboratory and industrial use, standard chemical handling procedures should be followed.

Handling: Wear suitable protective clothing, gloves, and eye protection. Ensure adequate

ventilation.[3][22]

Storage: Store in a cool, dry, and dark place in tightly sealed containers. Keep away from

strong oxidizing agents.[3][20]

Regulatory Information
EINECS: 283-798-5[2][4]

REACH: Registered under REACH by the European Chemicals Agency.[23]

Conclusion
Isooctyl laurate (CAS 84713-06-4) is a highly functional ester with a well-established profile as

a safe and effective ingredient. Its unique combination of a light, non-greasy sensory feel,

excellent emolliency, and proven ability to enhance the penetration of active molecules makes

it an invaluable tool for scientists and formulators in the cosmetic, personal care, and

pharmaceutical industries. A thorough understanding of its synthesis, mechanisms, and

analytical methods allows for its intelligent application in the development of advanced and

efficacious topical products.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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